Cas no 131029-01-1 (Benzeneethanol, 4-methoxy-α-methyl-, (αS)-)

• Product Name: Benzeneethanol, 4-methoxy-α-methyl-, (αS)-
• CAS No: 131029-01-1
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 2906160
• PubChem ID: 12499853
• Update Time: 2024-03-01

Benzeneethanol, 4-methoxy-α-methyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 4-methoxy-α-methyl-, (αS)-

• Inchi： 1S/C10H14O2/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6,8,11H,7H2,1-2H3/t8-/m0/s1
• InChI Key： TXIWFQCAXKAOBZ-QMMMGPOBSA-N
• SMILES： C(C1C=CC(OC)=CC=1)[C@@H](O)C

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes